8-allyl-N-[1-(2,5-dimethylphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[1-(2,5-dimethylphenyl)ethyl]-2-oxo-8-prop-2-enylchromene-3-carboxamide
• InChI: InChI=1S/C23H23NO3/c1-5-7-17-8-6-9-18-13-20(23(26)27-21(17)18)22(25)24-16(4)19-12-14(2)10-11-15(19)3/h5-6,8-13,16H,1,7H2,2-4H3,(H,24,25)
• InChI Key: LFLKXKQMQHIILQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NC(=O)C2=CC3=C(C(=CC=C3)CC=C)OC2=O
• Molecular Formula: C23H23NO3
• Molecular Weight: 361.4 g/mol

Description

8-allyl-N-[1-(2,5-dimethylphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 8-allyl-N-[1-(2,5-dimethylphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide varies depending on its application. In cancer treatment, it has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting certain enzymes and signaling pathways. In inflammation and neurodegenerative diseases, it has been found to modulate the immune response and reduce oxidative stress. In agriculture, it acts by inhibiting certain enzymes in pests and weeds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 8-allyl-N-[1-(2,5-dimethylphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide also vary depending on its application. In cancer treatment, it has been shown to reduce tumor growth and metastasis, while in inflammation and neurodegenerative diseases, it has been found to reduce inflammation and improve cognitive function. In agriculture, it has been shown to be effective in controlling pests and weeds.

Advantages and Limitations for Lab Experiments

The advantages of using 8-allyl-N-[1-(2,5-dimethylphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide in lab experiments include its versatility, effectiveness, and relatively low cost. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 8-allyl-N-[1-(2,5-dimethylphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide. These include:
1. Further investigation of its potential applications in medicine, agriculture, and material science.
2. Development of new derivatives and analogs with enhanced properties.
3. Exploration of its potential as a drug delivery system.
4. Investigation of its potential as a biosensor or bioimaging agent.
5. Study of its potential environmental impact.
Conclusion:
In conclusion, 8-allyl-N-[1-(2,5-dimethylphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide is a versatile and promising compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.

Scientific Research Applications

8-allyl-N-[1-(2,5-dimethylphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. In agriculture, it has been used as a pesticide and herbicide. In material science, it has been utilized as a building block for the synthesis of novel materials.